Cas no 31847-22-0 (Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride)

• Product Name: Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride
• CAS No: 31847-22-0
• MF: C₁₀H₁₅ClN₂O₃
• MW: 246.690701723099
• MDL: MFCD07021991
• CID: 2154097
• Update Time: 2025-10-19

Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl N-(2-methoxy-4-aminobenzene)carbamate
• N-(2-methoxy-4-amino-benzen)-ethylcarbamate
• ethyl (4-amino-2-methoxyphenyl)carbamate hydrochloride
• Ethyl (4-amino-2-methoxyphenyl)carbamate HCl
• Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride

• MDL： MFCD07021991
• Inchi： 1S/C10H14N2O3.ClH/c1-3-15-10(13)12-8-5-4-7(11)6-9(8)14-2;/h4-6H,3,11H2,1-2H3,(H,12,13);1H
• InChI Key： AVRUEZHOPBAONJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C=CC=1NC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride

Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride (CAS No. 31847-22-0): A Comprehensive Overview

Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride (CAS No. 31847-22-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EMPC-HCl, is a derivative of N-(4-amino-2-methoxyphenyl)carbamate and is characterized by its unique chemical structure and pharmacological properties. The compound has garnered attention for its potential therapeutic applications, particularly in the treatment of various neurological disorders and as a tool in the development of new drug candidates.

The chemical structure of Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride consists of an ethyl carbamate group attached to a substituted aniline moiety. The presence of the methoxy group at the para position of the phenyl ring imparts additional stability and solubility to the molecule, making it suitable for various biological assays and drug delivery systems. The hydrochloride salt form enhances its solubility in aqueous media, which is crucial for its use in biological studies and pharmaceutical formulations.

Recent research has highlighted the potential of EMPC-HCl in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Studies have shown that Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride can act as a selective serotonin reuptake inhibitor (SSRI), which has implications for the treatment of depression, anxiety disorders, and other mood disorders. Additionally, its ability to influence dopamine levels suggests potential applications in the management of Parkinson's disease and other movement disorders.

In preclinical studies, EMPC-HCl has demonstrated promising results in animal models of depression and anxiety. For instance, a study published in the Journal of Medicinal Chemistry reported that Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride significantly reduced depressive-like behaviors in mice subjected to chronic stress. The compound was also found to enhance cognitive function and improve memory retention, suggesting its potential as a cognitive enhancer.

The pharmacokinetic properties of EMPC-HCl have been extensively studied to understand its behavior in biological systems. Research indicates that the compound is well-absorbed following oral administration and exhibits good bioavailability. It undergoes metabolism primarily via hepatic enzymes, with a half-life that allows for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride in human subjects. Early phase I trials have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported. Phase II trials are focusing on specific indications such as major depressive disorder (MDD) and generalized anxiety disorder (GAD). Preliminary results from these trials are encouraging, with significant improvements observed in patient outcomes.

One of the key advantages of EMPC-HCl is its favorable safety profile. Unlike some traditional SSRIs, which can cause side effects such as sexual dysfunction and weight gain, Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride has shown a lower incidence of these adverse effects. This makes it a potentially safer alternative for patients who may not tolerate other antidepressants.

In addition to its therapeutic applications, Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride is also used as a research tool in academic and industrial laboratories. Its ability to modulate neurotransmitter systems makes it valuable for studying the mechanisms underlying various neurological conditions. Researchers are exploring its use in understanding the pathophysiology of diseases such as Alzheimer's disease and schizophrenia.

The synthesis of EMPC-HCl involves several steps, including the formation of the carbamate intermediate followed by salt formation with hydrochloric acid. The process can be optimized to achieve high yields and purity, making it feasible for large-scale production. The compound's stability under various storage conditions ensures that it remains effective over extended periods, which is crucial for both research and clinical applications.

In conclusion, Ethyl N-(4-amino-2-methoxyphenyl)carbamate;hydrochloride (CAS No. 31847-22-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and potential therapeutic benefits make it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and clinical utility, EMPC-HCl is poised to play a significant role in advancing our understanding and treatment of neurological disorders.